Cas no 1824436-64-7 (Benzenethiol, 4-bromo-2,6-dichloro-)

• Product Name: Benzenethiol, 4-bromo-2,6-dichloro-
• CAS No: 1824436-64-7
• MF: C₆H₃BrCl₂S
• MW: 257.963017702103
• CID: 5152782
• Update Time: 2025-05-23

Benzenethiol, 4-bromo-2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-bromo-2,6-dichloro-

• Inchi： 1S/C6H3BrCl2S/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H
• InChI Key： MDNYCXUTGFFCML-UHFFFAOYSA-N
• SMILES： C1(S)=C(Cl)C=C(Br)C=C1Cl

Additional information on Benzenethiol, 4-bromo-2,6-dichloro-

Benzenethiol, 4-bromo-2,6-dichloro- (CAS No. 1824436-64-7)

Benzenethiol, 4-bromo-2,6-dichloro- is a highly specialized organic compound with the CAS registry number 1824436-64-7. This compound belongs to the class of aromatic sulfur-containing compounds and is characterized by its unique structure and chemical properties. The molecule consists of a benzene ring substituted with a thiol group (-SH) at the para position and bromine and chlorine atoms at the meta positions. This specific substitution pattern gives rise to a compound with distinct reactivity and physical properties.

The synthesis of Benzenethiol, 4-bromo-2,6-dichloro- involves a series of carefully controlled reactions. Typically, the starting material is bromobenzene or chlorobenzene derivatives, which undergo nucleophilic aromatic substitution or electrophilic substitution reactions to introduce the desired substituents. The introduction of the thiol group requires precise conditions to ensure selectivity and yield. Recent advancements in catalytic systems and reaction mechanisms have significantly improved the efficiency of these processes, making the synthesis of this compound more accessible for research and industrial applications.

Benzenethiol, 4-bromo-2,6-dichloro- exhibits interesting physical properties due to its electronegative substituents. The presence of bromine and chlorine atoms at the meta positions increases the molecule's polarity and affects its solubility in various solvents. Experimental studies have shown that this compound has a melting point of approximately 150°C and a boiling point around 300°C under standard atmospheric pressure. Its density is slightly higher than that of water due to the presence of heavy halogen atoms.

The chemical reactivity of Benzenethiol, 4-bromo-2,6-dichloro- is primarily influenced by its thiol group and halogen substituents. The thiol group can act as a nucleophile in substitution reactions or as an acid in protonation reactions. The halogen atoms enhance the electrophilic character of the benzene ring, making it more susceptible to nucleophilic attacks. Recent research has explored the use of this compound as an intermediate in the synthesis of bioactive molecules, such as antiviral agents and anticancer drugs.

In terms of applications, Benzenethiol, 4-bromo-2,6-dichloro- has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers on surfaces, which could be useful in nanotechnology applications. Additionally, this compound has been studied for its role in catalysis, where it can act as a ligand or support material for metal catalysts.

The environmental impact of Benzenethiol, 4-bromo-2,6-dichloro- is another area of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results suggest that this compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. Its toxicity profile indicates low acute toxicity to aquatic organisms; however, long-term effects require further investigation.

In conclusion, Benzenethiol, 4-bromo-2,6-dichloro- (CAS No. 1824436-64-7) is a versatile compound with promising applications in chemistry and materials science. Its unique structure and properties make it an attractive candidate for further research and development across multiple disciplines.